Cas no 28305-80-8 (1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one, 6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, (4bS,6S,14aS)- (9CI))

• Product name: 1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one, 6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, (4bS,6S,14aS)- (9CI)
• CAS No: 28305-80-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 272913

1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one, 6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, (4bS,6S,14aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one,6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, (4bS,6S,14aS)- (9CI)
• 1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one,6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, [6S-(4bR*,6a,14aa)]-
• C-Homo-16(15H)-oxaerythrinan-15-one,1,6-didehydro-12,17-dihydro-3-hydroxy-, (3b,12b)-
• C-Homo-a-erythroidine,O-demethyl-2,7-dihydro- (8CI)
• O-Demethyldihydro-C-homo-a-erythroidine
• Phellibiline
• CID 101306764
• 1H,3H,5H-Pyrano[4',3':3,4]azepino[2,1-i]indol-3-one, 6,7,9,10,12,13,14,14a-octahydro-6-hydroxy-, (4bS,6S,14aS)- (9CI)

• Inchi： 1S/C16H21NO3/c18-13-4-3-12-5-7-17-6-1-2-11-10-20-15(19)8-14(11)16(12,17)9-13/h3,8,11,13,18H,1-2,4-7,9-10H2/t11-,13+,16+/m1/s1
• InChI Key： UWASKMIYDLVYRH-FFSVYQOJSA-N
• SMILES： O[C@H]1CC=C2CCN3CCC[C@@H]4COC(C=C4[C@@]32C1)=O

Computed Properties

• Exact Mass: 275.152
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 543.6±50.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives